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Compound of Interest

Compound Name: JNJ4796

Cat. No.: B15565123

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for
Safe Laboratory Operations and Waste Management of the Investigational Compound JNJ-
64619178.

This document provides critical information regarding the proper handling and disposal of JNJ-
64619178, also known as Onametostat. As a selective and potent PRMT5 inhibitor used in
research and clinical trials, adherence to stringent safety and disposal protocols is paramount
to ensure personnel safety and environmental compliance. While a specific Safety Data Sheet
(SDS) containing explicit disposal instructions for INJ-64619178 is not publicly available, this
guide outlines the standard procedures for the disposal of research-grade chemical
compounds.

Immediate Safety and Handling Considerations

Prior to disposal, it is crucial to handle JNJ-64619178 with appropriate personal protective
equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of the
compound in its solid form or in solution should be performed in a well-ventilated area,
preferably within a chemical fume hood.

Step-by-Step Disposal Protocol for JINJ-64619178

The following procedure is a general guideline based on best practices for the disposal of
chemical waste from a research laboratory setting. Researchers must consult and adhere to
their institution's specific hazardous waste management policies and local regulations.
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» Waste Identification and Segregation:

o Properly identify all waste streams containing JNJ-64619178. This includes pure, unused
compound, contaminated consumables (e.g., pipette tips, vials, gloves), and solutions.

o Segregate JNJ-64619178 waste from other chemical waste unless institutional guidelines
permit co-disposal with similar non-reactive chemical agents.

¢ Waste Containment:

o Solid Waste: Collect unused or expired JNJ-64619178 powder and contaminated solid
materials in a clearly labeled, sealed, and chemically resistant container. The label should
include "Hazardous Waste," the chemical name "JNJ-64619178 (Onametostat),” and the
approximate quantity.

o Liquid Waste: Collect solutions containing JNJ-64619178 in a dedicated, leak-proof, and
shatter-resistant container. The container must be appropriately labeled with "Hazardous
Waste," the chemical name, solvent system (e.g., DMSO, saline), and estimated
concentration. Do not overfill waste containers; leave at least 10% headspace to allow for
vapor expansion.

o Storage of Chemical Waste:

o Store the sealed waste containers in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o Ensure the storage area is away from general laboratory traffic and incompatible
chemicals.

o Arrangement for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) department or the
designated hazardous waste management office to schedule a pickup for the JNJ-
64619178 waste.

o Provide the EHS office with accurate information regarding the composition and quantity of
the waste.
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e Documentation:

o Maintain a detailed log of all INJ-64619178 waste generated, including dates, quantities,
and disposal pickup dates. This documentation is crucial for regulatory compliance.

Quantitative Data Summary

As no specific Safety Data Sheet was accessible, quantitative data regarding disposal limits or
concentrations are not available. The following table summarizes general information pertinent
to the handling of JINJ-64619178.

Parameter Value Source

Chemical Name JNJ-64619178 (Onametostat) N/A

Shipped As Non-hazardous chemical MedKoo Biosciences
Storage (Short-term) 0 - 4 °C (days to weeks) MedKoo Biosciences
Storage (Long-term) -20 °C (months to years) MedKoo Biosciences

Logical Workflow for Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of INJ-64619178.
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JNJ-64619178 Disposal Workflow
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Disclaimer: The information provided is based on general laboratory safety principles. Always
prioritize your institution's specific guidelines and consult with your EHS department for
definitive procedures.

« To cite this document: BenchChem. [Essential Guidance for the Disposal of INJ-64619178
(Onametostat)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565123#|nj4796-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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